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Compound of Interest

Compound Name: Sodium pentachlorophenate

Cat. No.: B094111 Get Quote

Technical Support Center: Sodium
Pentachlorophenate (Na-PCP)
This guide provides essential information for the safe handling and disposal of Sodium
pentachlorophenate (Na-PCP) in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards of Sodium pentachlorophenate?

A1: Sodium pentachlorophenate (Na-PCP) is a highly toxic compound with multiple health

hazards.

Acute Effects: It is toxic if swallowed, fatal if inhaled, and toxic in contact with skin.[1][2] It

causes serious skin, eye, and respiratory tract irritation.[1][3] High levels of exposure can

affect the cardiovascular and central nervous systems, potentially leading to

unconsciousness and death.[3][4] Symptoms can include headache, dizziness, weakness,

nausea, vomiting, profuse sweating, and difficulty breathing.[5][6]

Chronic Effects: Long-term or repeated exposure may damage the liver, kidneys, and central

nervous system.[3][5][7] It is also suspected of causing cancer and may cause a skin allergy

to develop.[2][5][8]
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Carcinogenicity: Na-PCP is considered a potential human carcinogen.[5] The National

Toxicology Program (NTP) lists it as "reasonably anticipated to be a human carcinogen".[9]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling Na-PCP?

A2: Due to its high toxicity, comprehensive PPE is required. Engineering controls like fume

hoods are the primary line of defense and should always be used.[5]

Hand Protection: Wear chemical-resistant protective gloves. Always inspect gloves before

use and use proper removal techniques.[8][10]

Eye/Face Protection: Use chemical safety goggles and a face shield when working with Na-

PCP.[1][5][8]

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat or a

complete suit protecting against chemicals, to prevent skin contact.[1][10] Contaminated

clothing should be removed promptly and laundered by trained individuals.[5]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator.[5] For situations with

potential for dust or aerosol generation, a full-face particle respirator or a supplied-air

respirator may be necessary.[5][8]

Q3: How should I properly store Sodium pentachlorophenate in the lab?

A3: Na-PCP should be stored in a cool, well-ventilated, and dry place.[1][8] Keep the container

tightly closed and properly labeled.[5] It must be stored away from incompatible materials such

as strong oxidizing agents (e.g., perchlorates, nitrates), strong acids, and strong bases.[1][5]

Q4: What are the first aid procedures in case of accidental exposure?

A4: Immediate action is critical in case of exposure.

Skin Contact: Quickly remove all contaminated clothing. Immediately wash the affected skin

with large amounts of soap and water.[5] Seek immediate medical attention.[2]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5]
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Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide

artificial respiration.[4][6] Seek immediate medical attention.[2][8]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[2][4] Never give anything

by mouth to an unconscious person.[1] Seek immediate medical attention.[1][8]

Q5: How must Na-PCP waste be disposed of?

A5: Sodium pentachlorophenate and its containers must be disposed of as hazardous waste.

[1] Do not release it into the environment.[1][4] All disposal activities must be in accordance

with local, regional, and national regulations.[1][9] Contact your institution's environmental

health and safety department or a licensed professional waste disposal service for specific

guidance.[5]

Quantitative Data Summary
The following table summarizes key quantitative and classification data for Sodium
pentachlorophenate.
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Property Value / Information

Chemical Formula C₆Cl₅NaO

Molecular Weight 288.32 g/mol [9]

Appearance White or tan powder/flakes.[3][6][7]

CAS Number 131-52-2[6]

UN Number 2567[1][6]

Hazard Class 6.1 (Toxic substances)[1]

Packing Group II[1]

Occupational Exposure Limits

No specific limits have been established. It is

considered a potential carcinogen, and

exposure should be reduced to the lowest

possible level.[5]

Oral LD50 (Rat) 126 mg/kg[9]

Dermal LD50 (Rat) 71 mg/kg[9]

Environmental Hazard
Very toxic to aquatic life with long-lasting effects.

[1][2]

Troubleshooting Guides & Experimental Protocols
Protocol 1: Small Solid Spill Cleanup (<10 grams)
This protocol should only be performed by trained personnel with appropriate PPE.

Evacuate & Secure: Immediately alert others in the area. Evacuate non-essential personnel.

[5]

Ventilate: If safe to do so, ensure the area is well-ventilated, preferably within a chemical

fume hood.[1]

Don PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and safety goggles with

a face shield. An approved respirator is required.[1][5]
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Contain Dust: Do NOT dry sweep, as this can create airborne dust.[5] Gently cover the spill

with a damp paper towel to minimize dust generation.[11]

Collect Spill: Carefully scoop the material (and the paper towel) into a suitable, clearly

labeled container for hazardous waste.[5][12] Use tools like a scoop or dustpan.

Decontaminate: Wipe the spill area with a mild detergent solution and paper towels.[13]

Dispose: Place all contaminated materials (gloves, towels, etc.) into the hazardous waste

container.[8]

Wash: Thoroughly wash hands and any potentially exposed skin with soap and water after

completing the cleanup.[5]

Protocol 2: Large Solid Spill Cleanup (>10 grams)
A large spill of Na-PCP is a serious emergency.

Evacuate Immediately: Alert all personnel and evacuate the entire laboratory area. Close all

doors to the affected area.[5]

Call for Help: Notify your institution's emergency response team or environmental health &

safety (EHS) department immediately. Provide details on the substance, quantity, and

location.

Isolate Area: Post warning signs on the doors to prevent entry.

Await Response Team: Do not attempt to clean up a large spill unless you are part of a

trained emergency response team with specialized equipment, including a full-face supplied-

air respirator.[5][14]

Cleanup by Professionals: The response team will use established protocols, which may

include covering the spill with an absorbent material, collecting it in sealed drums, and

performing extensive area decontamination.[12]
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Workflow for Small Na-PCP Spill

Spill Occurs

1. Alert Others &
Evacuate Area

2. Don Full PPE
(Gloves, Goggles, Respirator)

3. Cover Spill with
Damp Towel (No Dry Sweeping!)

4. Scoop Material into
Hazardous Waste Container

5. Decontaminate Area
with Detergent Solution

6. Dispose of All
Contaminated Materials

7. Remove PPE &
Wash Hands Thoroughly

Cleanup Complete
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Logical Flow for Na-PCP Waste Disposal

Material for Disposal

Is material contaminated
with Na-PCP?

Treat as
HAZARDOUS WASTE

YES

Follow standard lab
disposal procedures for
non-hazardous waste.

NO

YES

1. Place in a sealed, compatible,
and clearly labeled container.

2. Contact EHS or licensed
waste disposal service.

3. Store in a designated,
secure area until pickup.

NO

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b094111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

